BENGHE Foundational & Exploratory

Check Availability & Pricing

5-methyl-3-0xo0-N-phenylhexanamide CAS
number and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

5-methyl-3-oxo-N-
Compound Name:
phenylhexanamide

Cat. No.: B12342869

Technical Guide: 5-methyl-3-oxo-N-
phenylhexanamide

Important Note for Researchers, Scientists, and Drug Development Professionals:

Initial literature and database searches for "5-methyl-3-oxo-N-phenylhexanamide” did not
yield a specific CAS number or substantial technical data. This suggests that the requested
compound may be novel, not widely synthesized, or indexed under a different nomenclature.

In lieu of data on the requested molecule, this guide will provide a comprehensive technical
overview of a closely related and well-documented compound: 4-methyl-3-oxo-N-
phenylpentanamide. This compound shares key structural features with the requested
molecule, including a B-keto-amide functional group and a phenylamide moiety, and serves as
a valuable case study. It is a known key intermediate in the synthesis of Atorvastatin, a widely
used pharmaceutical.[1][2][3]

Core Compound Identification: 4-methyl-3-0x0-N-
phenylpentanamide

Chemical Structure:
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Synonyms: N-Phenylisobutyrylacetamide, 4-Methyl-3-oxopentanoic acid anilide[4][5][6]

Table 1: Compound Identification

Identifier Value Reference

CAS Number 124401-38-3 [L1[41151[7]

Molecular Formula C12H15NO2 [1][4]15]

Molecular Weight 205.25 g/mol [1][5]
4-methyl-3-0xo-N-

IUPAC Name ] [5]
phenylpentanamide

, CC(C)C(=0)CC(=0O)NC1=CC=
Canonical SMILES [4115]

CC=C1

Physicochemical Properties

A summary of the key physicochemical properties of 4-methyl-3-oxo-N-phenylpentanamide is

provided below. These properties are crucial for understanding its behavior in various

experimental and industrial settings.

Table 2: Physicochemical Data
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Property Value Reference
Appearance Yellow oil [4]

Boiling Point 384.4 °C at 760 mmHg

Density 1.103 g/cm3

Flash Point 158.8 °C

Refractive Index 1.548

DMSO (Slightly), Methanol
Solubility (Slightty)

(Slightly)
pKa 12.14 + 0.46 (Predicted) [4]
LogP 2.31330 [4]

Experimental Protocols: Synthesis

The primary documented synthesis of 4-methyl-3-oxo-N-phenylpentanamide involves the
amidation reaction between a 3-ketoester, methyl isobutyrylacetate, and aniline.[8][9] This
reaction can be performed with or without a solvent and utilizes a catalyst.

3.1. Synthesis via Amidation Reaction

A patented method describes the reaction of methyl isobutyrylacetate with an excess of aniline,
which also serves as the solvent.[9]

Experimental Procedure:

» Reactant Charging: In a clean, dry four-necked flask equipped with a stirrer, 380g of aniline
is added.

» Addition of Reagents: While stirring, 250g of methyl isobutyrylacetate and 0.25g of 4-
dimethylaminopyridine (DMAP) are sequentially added.

« Initial Reaction Phase: The mixture is stirred for 10 minutes and then slowly heated to an
internal temperature of 80°C and held for 1 hour.
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e Second Reaction Phase: The temperature is then raised to 120°C and maintained for 1 hour.
During this period, the methanol generated from the reaction is continuously removed by
fractionation.

e Work-up and Isolation:

o The reaction mixture is cooled to approximately 50°C.

o

Aniline and any unreacted methyl isobutyrylacetate are recovered via reduced pressure
distillation.

o

At an internal temperature of 60°C, 400g of petroleum ether, 200g of water, and 259 of
hydrochloric acid (36 wt%) are added dropwise.

The mixture is cooled to 10°C and stirred for over 2 hours to facilitate crystallization.

o

[¢]

The resulting solid is filtered and dried to yield the final product.
Reported Yield: 97.8%[8] Reported Purity (HPLC): 98.4%][8]

A similar patented method utilizes toluene as a solvent and ethylenediamine as a catalyst.[10]
Another approach involves a continuous microflow system, which has been shown to reduce
reaction times significantly compared to traditional batch reactors.[11]

Mandatory Visualizations

Diagram 1: Synthesis Workflow of 4-methyl-3-oxo-N-phenylpentanamide
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Synthesis of 4-methyl-3-oxo-N-phenylpentanamide
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Caption: Workflow for the synthesis of 4-methyl-3-oxo-N-phenylpentanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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